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Compound of Interest

Compound Name: Decane-2,9-dione

Cat. No.: B1268145 Get Quote

An In-depth Technical Guide to Decane-2,9-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of decane-2,9-dione, a versatile intermediate in organic synthesis. The information

is curated for professionals in research, scientific, and drug development fields.

Core Physical and Chemical Properties
Decane-2,9-dione, with the chemical formula C₁₀H₁₈O₂, is an aliphatic diketone.[1][2] Its

structure features a ten-carbon chain with carbonyl groups at the second and ninth positions.

This arrangement makes it a useful building block in the synthesis of a variety of organic

compounds.[1]

Table 1: Physical and Chemical Properties of Decane-2,9-dione
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Property Value Source

Molecular Formula C₁₀H₁₈O₂ [1][2]

Molecular Weight 170.25 g/mol [1][2]

CAS Number 16538-91-3 [1]

SMILES CC(=O)CCCCCCC(=O)C [2]

Melting Point Not available in search results.

Boiling Point Not available in search results.

Density Not available in search results.

Solubility Not available in search results.

Spectroscopic Data
While specific experimental spectra for decane-2,9-dione are not readily available, predicted

spectroscopic data provide insight into its structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

¹H NMR: The proton NMR spectrum is expected to be symmetrical. The methyl protons (C1

and C10) would appear as a singlet, while the methylene protons would exhibit distinct

signals based on their proximity to the carbonyl groups.

¹³C NMR: The carbon NMR spectrum would show characteristic peaks for the carbonyl

carbons, the methyl carbons, and the different methylene carbons in the aliphatic chain.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of decane-2,9-dione is predicted to show a strong absorption band

characteristic of the C=O stretching vibration of the ketone groups.

Chemical Reactivity and Synthesis
The chemical behavior of decane-2,9-dione is primarily dictated by the two carbonyl groups,

which are susceptible to nucleophilic attack. This reactivity is central to its application in organic
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synthesis.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of decane-2,9-dione are not

widely available in the public domain. However, general synthetic strategies for aliphatic

diketones can be adapted. One common approach involves the oxidation of the corresponding

diol, decane-2,9-diol.

A general conceptual workflow for the synthesis of a diketone from a diol is presented below.

Caption: Conceptual workflow for the oxidation of a diol to a diketone.

Applications in Research and Development
Decane-2,9-dione serves as a key intermediate in the synthesis of various organic molecules.

Its bifunctional nature allows for the construction of complex cyclic and heterocyclic systems,

which are of interest in medicinal chemistry and materials science. It is particularly noted for its

use in the synthesis of terminal alkyne compounds.[1]

Safety and Handling
A comprehensive Safety Data Sheet (SDS) should be consulted before handling decane-2,9-
dione. Standard laboratory safety practices, including the use of personal protective

equipment, are recommended.

Conclusion
Decane-2,9-dione is a valuable chemical intermediate with significant potential in synthetic

organic chemistry. While some of its physical properties are not extensively documented in

publicly available literature, its chemical reactivity is well-understood, making it a useful tool for

the synthesis of more complex molecules. Further research to fully characterize its physical

and toxicological properties would be beneficial for its broader application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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